5-(2-FURYL)-3-HYDROXY-4-(4-METHYLBENZOYL)-1-(2-MORPHOLINOETHYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE

• IUPAC Name: (4E)-5-(furan-2-yl)-4-[hydroxy-(4-methylphenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H24N2O5/c1-15-4-6-16(7-5-15)20(25)18-19(17-3-2-12-29-17)24(22(27)21(18)26)9-8-23-10-13-28-14-11-23/h2-7,12,19,25H,8-11,13-14H2,1H3/b20-18+
• InChI Key: NXFMUZXQXJOTLM-CZIZESTLSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CO4)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CO4)/O
• Molecular Formula: C22H24N2O5
• Molecular Weight: 396.4 g/mol

Description

This compound belongs to the pyrrol-2-one class, characterized by a five-membered lactam ring. Its structure includes a 2-furyl group at position 5, a 4-methylbenzoyl moiety at position 4, and a 2-morpholinoethyl substituent at position 1. These groups confer distinct electronic and steric properties. The morpholinoethyl chain enhances solubility due to the polar morpholine ring, while the furyl and methylbenzoyl groups contribute to aromatic interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

The following table compares substituents and key properties of the target compound with analogs from the evidence:

Compound ID/Name	R1 (Position 1)	R4 (Position 4)	R5 (Position 5)	Yield (%)	Melting Point (°C)	Key Features
Target: 5-(2-Furyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(2-morpholinoethyl)-1,5-dihydro-2H-pyrrol-2-one	2-Morpholinoethyl	4-Methylbenzoyl	2-Furyl	N/A	N/A	High polarity (morpholine), furyl π-system
Compound 20 ()	2-Hydroxypropyl	4-Methylbenzoyl	4-tert-Butylphenyl	62	263–265	Bulky tert-butyl group, lower polarity
Compound 21 ()	2-Hydroxypropyl	4-Methylbenzoyl	4-Dimethylaminophenyl	N/A	N/A	Electron-rich dimethylamino group
Compound	3-Methoxypropyl	Furan-2-carbonyl	4-Hydroxy-3-methoxyphenyl	N/A	N/A	Methoxypropyl chain, phenolic -OH
Compound	4-Methylphenyl	2,2-Dimethylpropanoyl	4-Methoxyphenyl	N/A	N/A	Steric hindrance (dimethylpropanoyl)

Key Observations:

• Substituent Polarity: The target’s morpholinoethyl group enhances aqueous solubility compared to the 3-methoxypropyl () or hydroxypropyl () chains. Morpholine’s oxygen and nitrogen atoms facilitate hydrogen bonding, critical for bioavailability .
• Aromatic Interactions : The 2-furyl group in the target provides an electron-rich π-system, contrasting with 4-methoxyphenyl () or 4-tert-butylphenyl (). Furans may engage in stronger dipole-dipole interactions than alkyl-substituted aromatics .

Physicochemical Properties

• Melting Points : Compound 20 (263–265°C) has a higher melting point than typical pyrrol-2-ones, likely due to crystalline packing enhanced by the tert-butyl group. The target compound’s melting point is unreported but expected to be lower due to morpholine’s flexibility .
• Solubility: Morpholinoethyl and hydroxypropyl substituents () improve water solubility compared to methoxypropyl or methylphenyl groups (–5) .

Implications for Research and Development

• Drug Design: The morpholinoethyl group in the target compound is a promising pharmacophore for optimizing solubility and blood-brain barrier penetration.
• SAR Exploration: Replacing the furyl group with 4-methoxyphenyl () or dimethylaminophenyl () could modulate electronic properties for tailored bioactivity .